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Compound of Interest

Compound Name: Tin(ll) palmitate

Cat. No.: B1616278

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information
regarding Tin(ll) palmitate and related compounds. Due to a lack of specific toxicological data
for Tin(ll) palmitate, much of the guidance is based on general principles for handling
inorganic tin compounds and other palmitate esters. It is imperative to consult a comprehensive
Safety Data Sheet (SDS) specific to Tin(ll) palmitate from the supplier and to conduct a
thorough risk assessment before handling this chemical.

Introduction

Tin(ll) palmitate, also known as stannous palmitate or tin(Il) hexadecanoate, is a chemical
compound with potential applications in various research and development sectors. This guide
is intended to provide an in-depth overview of the available health and safety data, safe
handling procedures, and emergency protocols for professionals working with this substance. A
significant information gap exists regarding the specific toxicology of Tin(ll) palmitate;
therefore, a cautious approach is strongly recommended.

Physicochemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling and storage.
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Property Data

Chemical Formula Cs2He204Sn

Molecular Weight 629.54 g/mol

CAS Number 35104-88-2

Appearance White to beige fine powder[1]

Melting Point Information not consistently available.
Solubility Insoluble in water.

Toxicological Data

A comprehensive search for specific toxicological data for Tin(ll) palmitate yielded limited
quantitative results. The information below is largely extrapolated from data on inorganic tin
compounds and other palmitate esters.

Acute Toxicity: Specific oral, dermal, and inhalation LD50/LC50 values for Tin(ll) palmitate are
not readily available in the public domain. Inorganic tin salts are generally considered to have
low acute toxicity due to poor absorption from the gastrointestinal tract.

Skin Corrosion/Irritation: No specific skin irritation studies on Tin(ll) palmitate were found.
However, prolonged or repeated contact with tin compounds may cause skin irritation.[2][3]

Serious Eye Damage/Irritation: Specific eye irritation data for Tin(ll) palmitate is not available.
As a general precaution, contact with eyes should be avoided.

Respiratory or Skin Sensitization: There is no specific information available regarding the
potential of Tin(ll) palmitate to cause skin or respiratory sensitization.

Germ Cell Mutagenicity: Studies on various inorganic tin compounds have generally shown a
lack of genotoxic potential.[4][5] However, the genotoxicity of Tin(ll) palmitate itself has not
been specifically evaluated in the available literature.

Carcinogenicity: There is no data to suggest that inorganic tin compounds are carcinogenic.[6]

[7]
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Reproductive Toxicity: No specific reproductive toxicity data for Tin(ll) palmitate was found.
Studies on inorganic tin have not indicated adverse reproductive effects.[6][7]

Specific Target Organ Toxicity (STOT):
e Single Exposure: No data available for Tin(ll) palmitate.

» Repeated Exposure: Chronic exposure to inorganic tin dust can lead to a benign
pneumoconiosis called stannosis.[7][8]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Tin(ll) palmitate are not
publicly available. Standard OECD guidelines for testing of chemicals would be the appropriate
reference for any future safety evaluation. These include:

OECD 401, 402, 403: Acute Oral, Dermal, and Inhalation Toxicity

OECD 404: Acute Dermal Irritation/Corrosion

OECD 405: Acute Eye Irritation/Corrosion

OECD 406: Skin Sensitization

OECD 471: Bacterial Reverse Mutation Test (Ames Test) for Genotoxicity

Safe Handling and Storage

Given the limited specific toxicity data, a conservative approach to handling and storage is
essential.

Engineering Controls:

o Work with Tin(ll) palmitate should be conducted in a well-ventilated area, preferably within a
chemical fume hood, especially when handling the powder form to minimize dust inhalation.
[91[10]

Personal Protective Equipment (PPE):
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o Eye Protection: Chemical safety goggles or a face shield should be worn.[11][12]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are recommended.[11]

o Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[10][12]

» Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a
NIOSH-approved respirator for particulates is recommended.[9]

Storage:

o Store in a tightly closed, properly labeled container.[11]

e Keep in a cool, dry, and well-ventilated place.[11]

» Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

First Aid Measures:

Inhalation: Remove to fresh air. If breathing is difficult, seek medical attention.[11]

o Skin Contact: Remove contaminated clothing. Wash skin thoroughly with soap and water.
Seek medical attention if irritation develops.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek immediate medical attention.[2][11]

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[11]

Spill and Leak Procedures:

o Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a
suitable, labeled container for disposal.
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o Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from
entering drains. Collect the material for disposal.

Disposal:

» Dispose of waste material in accordance with local, state, and federal regulations. Do not
allow it to enter the environment.[1]

Visualizations
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Caption: Workflow for the safe handling of Tin(ll) palmitate.
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Caption: Decision tree for emergency response to a Tin(ll) palmitate incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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